Cas no 54998-28-6 (Ethyl 4-hydroxybenzimidate hydrochloride)

• Product Name: Ethyl 4-hydroxybenzimidate hydrochloride
• CAS No: 54998-28-6
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• CID: 943188
• PubChem ID: 24859443
• Update Time: 2025-05-25

Ethyl 4-hydroxybenzimidate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-hydroxybenzimidate hydrochloride
• 4-[amino(ethoxy)methylidene]cyclohexa-2,5-dien-1-one,hydrochloride
• 4-(ethoxyiminomethyl)phenol,chloride
• 4-[Imino(ethoxy)methyl]phenol hydrochloride
• 4-hydroxy-benzimidic acid ethyl ester hydrochloride
• 4-Hydroxybenzimidsaeureethylesterhydrochlorid
• 54998-28-6
• Ethyl 4-hydroxybenzimidate hydrochloride, 96%
• AKOS015891357
• DTXSID20583542
• VKQSYNIFQPFOQX-UHFFFAOYSA-N
• BP-12444
• BS-23556
• ethyl 4-hydroxybenzenecarboximidate;hydrochloride
• DB-014801
• SCHEMBL3440191
• 4-[Amino(ethoxy)methylidene]cyclohexa-2,5-dien-1-one--hydrogen chloride (1/1)
• Ethyl 4-Hydroxybenzimidate HCl
• CS-0453665

• MDL： MFCD00013303
• Inchi： 1S/C9H11NO2.ClH/c1-2-12-9(10)7-3-5-8(11)6-4-7;/h3-6,10-11H,2H2,1H3;1H
• InChI Key： VKQSYNIFQPFOQX-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1C=CC(=CC=1)O)=N

Computed Properties

• Exact Mass: 201.05600
• Monoisotopic Mass: 201.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Color/Form: Not available
• Melting Point: 173 °C (dec.) (lit.)
• Boiling Point: 289.3°C at 760 mmHg
• Flash Point: 128.8°C
• PSA: 53.31000
• LogP: 2.65580
• Solubility: Not available

Ethyl 4-hydroxybenzimidate hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：2-8°C

Additional information on Ethyl 4-hydroxybenzimidate hydrochloride

Ethyl 4-Hydroxybenzimidate Hydrochloride: A Comprehensive Overview

Ethyl 4-hydroxybenzimidate hydrochloride, with the CAS number 54998-28-6, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, also known as ethyl 4-hydroxybenzimidate hydrochloride, belongs to the class of benzimidates, which are widely studied for their diverse applications in drug design and synthesis. The molecule consists of a benzene ring fused with an imidate group, along with an ethyl ester and a hydroxyl group at the para position. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of ethyl 4-hydroxybenzimidate hydrochloride as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of anti-inflammatory agents and antioxidants. The presence of the hydroxyl group at the para position facilitates various chemical transformations, making it a versatile building block in organic synthesis. Moreover, the compound's ability to form stable intermediates under mild reaction conditions has made it a valuable tool in medicinal chemistry.

One of the most notable advancements involving ethyl 4-hydroxybenzimidate hydrochloride is its application in the synthesis of heterocyclic compounds. These compounds are crucial in drug discovery due to their ability to mimic complex biological molecules and interact with target proteins. By incorporating ethyl 4-hydroxybenzimidate hydrochloride into heterocyclic frameworks, scientists have been able to design molecules with enhanced pharmacokinetic properties, such as improved bioavailability and reduced toxicity.

The synthesis of ethyl 4-hydroxybenzimidate hydrochloride typically involves a multi-step process that begins with the preparation of the corresponding benzimidic acid. This acid is then subjected to esterification using ethanol in the presence of an acid catalyst, followed by protonation to yield the hydrochloride salt. The reaction conditions are carefully optimized to ensure high yield and purity of the final product. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, are employed to confirm the compound's identity and purity.

In terms of applications, ethyl 4-hydroxybenzimidate hydrochloride has found utility in both academic research and industrial settings. Its role as an intermediate in drug discovery has been particularly significant, with several research groups utilizing it as a key component in the synthesis of potential therapeutic agents. For example, studies have demonstrated its use in creating compounds that exhibit anti-cancer activity by targeting specific oncogenic pathways.

Furthermore, ethyl 4-hydroxybenzimidate hydrochloride has been investigated for its potential in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. This property opens up new avenues for its application in catalysis and sensor development.

The growing interest in ethyl 4-hydroxybenzimidate hydrochloride can be attributed to its unique combination of chemical reactivity and structural versatility. As researchers continue to uncover new applications for this compound, it is likely that its role in various scientific disciplines will expand further. With ongoing advancements in synthetic methodologies and computational modeling techniques, ethyl 4-hydroxybenzimidate hydrochloride is poised to remain a key player in the development of innovative chemical compounds.